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  4. Methyl 4-[2,5-dimethyl-3-[2-[(12-oxo-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]pyrrol-1-yl]benzoate
Methyl 4-[2,5-dimethyl-3-[2-[(12-oxo-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]pyrrol-1-yl]benzoate Methyl 4-[2,5-dimethyl-3-[2-[(12-oxo-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]pyrrol-1-yl]benzoate
Brand Name: Vulcanchem
CAS No.: 315691-95-3
VCID: VC0381039
InChI: InChI=1S/C28H27N3O4S2/c1-5-13-30-26(33)24-20-7-6-8-23(20)37-25(24)29-28(30)36-15-22(32)21-14-16(2)31(17(21)3)19-11-9-18(10-12-19)27(34)35-4/h5,9-12,14H,1,6-8,13,15H2,2-4H3
SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)C(=O)OC)C)C(=O)CSC3=NC4=C(C5=C(S4)CCC5)C(=O)N3CC=C
Molecular Formula: C28H27N3O4S2
Molecular Weight: 533.7g/mol

Methyl 4-[2,5-dimethyl-3-[2-[(12-oxo-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]pyrrol-1-yl]benzoate

CAS No.: 315691-95-3

Main Products

VCID: VC0381039

Molecular Formula: C28H27N3O4S2

Molecular Weight: 533.7g/mol

Methyl 4-[2,5-dimethyl-3-[2-[(12-oxo-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]pyrrol-1-yl]benzoate - 315691-95-3

CAS No. 315691-95-3
Product Name Methyl 4-[2,5-dimethyl-3-[2-[(12-oxo-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]pyrrol-1-yl]benzoate
Molecular Formula C28H27N3O4S2
Molecular Weight 533.7g/mol
IUPAC Name methyl 4-[2,5-dimethyl-3-[2-[(12-oxo-11-prop-2-enyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9-trien-10-yl)sulfanyl]acetyl]pyrrol-1-yl]benzoate
Standard InChI InChI=1S/C28H27N3O4S2/c1-5-13-30-26(33)24-20-7-6-8-23(20)37-25(24)29-28(30)36-15-22(32)21-14-16(2)31(17(21)3)19-11-9-18(10-12-19)27(34)35-4/h5,9-12,14H,1,6-8,13,15H2,2-4H3
Standard InChIKey DPPMEJFJLRWRSN-UHFFFAOYSA-N
SMILES CC1=CC(=C(N1C2=CC=C(C=C2)C(=O)OC)C)C(=O)CSC3=NC4=C(C5=C(S4)CCC5)C(=O)N3CC=C
Canonical SMILES CC1=CC(=C(N1C2=CC=C(C=C2)C(=O)OC)C)C(=O)CSC3=NC4=C(C5=C(S4)CCC5)C(=O)N3CC=C
PubChem Compound 1036628
Last Modified Nov 11 2021
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